Cas no 55665-79-7 ((E)-4-Methylhex-3-enoic Acid)

• Product Name: (E)-4-Methylhex-3-enoic Acid
• CAS No: 55665-79-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1091919
• PubChem ID: 14197237
• Update Time: 2025-04-20

(E)-4-Methylhex-3-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylhex-3-enoic acid
• (E)-4-methylhex-3-enoic acid
• 4-METHYL-3-HEXENOICACID
• 4-Ethyl-3-pentenoic acid
• 4-Methyl-3-hexenoic acid
• (E)-4-Methylhex-3-enoic Acid

• Inchi： 1S/C7H12O2/c1-3-6(2)4-5-7(8)9/h4H,3,5H2,1-2H3,(H,8,9)/b6-4+
• InChI Key： VKWJULLMBKNPEC-GQCTYLIASA-N
• SMILES： OC(C/C=C(\C)/CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -9.25°C (estimate)
• Boiling Point: 118 ºC (12 Torr)
• Flash Point: 122.5±13.9 ºC,
• Refractive Index: 1.4512 (589.3 nm 16.7 ºC)
• Solubility: Slightly soluble (12 g/l) (25 º C),

(E)-4-Methylhex-3-enoic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,Room Temperature(BD267701)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons